4-ethoxy-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzenesulfonamide
• InChI: InChI=1S/C21H26N2O5S/c1-5-23-18-12-7-15(13-19(18)28-14-21(3,4)20(23)24)22-29(25,26)17-10-8-16(9-11-17)27-6-2/h7-13,22H,5-6,14H2,1-4H3
• InChI Key: JNKHYQXZTXQZTB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)OCC)OCC(C1=O)(C)C
• Molecular Formula: C21H26N2O5S
• Molecular Weight: 418.5 g/mol

Description

4-ethoxy-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H26N2O5S and its molecular weight is 418.51. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Application

• Zinc Phthalocyanine Derivatives : A study by Pişkin, Canpolat, and Öztürk (2020) described the synthesis and characterization of zinc phthalocyanine substituted with benzenesulfonamide derivative groups. These compounds demonstrated remarkable potential as Type II photosensitizers for the treatment of cancer in photodynamic therapy, thanks to their good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Enzyme Inhibitor Activities

• Schiff Bases of Sulfa Drugs and Metal Complexes : Alyar et al. (2018) synthesized new Schiff bases derived from sulfamethoxazole and sulfisoxazole and their Pd(II), Cu(II) complexes. These compounds showed antimicrobial activities and significant inhibition effects on carbonic anhydrase enzymes. The Pd(II) and Cu(II) complexes, in particular, displayed high inhibition potencies on enzymes, suggesting their potential use in medicinal applications (Alyar et al., 2018).